3-(2-bromo-4,6-dimethoxyphenyl)-2-cyano-N-(3-methylphenyl)prop-2-enamide
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Description
3-(2-bromo-4,6-dimethoxyphenyl)-2-cyano-N-(3-methylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C19H17BrN2O3 and its molecular weight is 401.26. The purity is usually 95%.
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Scientific Research Applications
Analogues and Structural Studies
Analogues of Active Metabolites : Compounds related to the chemical structure of interest have been synthesized as analogs of A77 1726, the active metabolite of the immunosuppressive drug leflunomide. These analogs demonstrate similar molecular structures, crystal packing, and hydrogen-bonding networks, which are crucial for their binding to the shallow ATP-binding pocket of the epidermal growth factor receptor (EGFR) (Ghosh, Zheng, & Uckun, 1999).
Synthetic Dyes and Enaminones : Research into disperse dyes based on enaminones, including similar bromophenyl compounds, has been conducted, demonstrating their synthesis and characterization through various spectroscopic methods. These compounds show promise in the textile industry for their coloration properties (Elapasery, Yassin, el-azim, & Abdellatif, 2020).
Anticonvulsant Properties : Studies have also focused on enaminones with bromophenyl groups for their potential anticonvulsant properties. Structural analyses, such as X-ray crystallography and theoretical ab initio calculations, have been used to determine the preferred molecular conformation related to biological activity (Edafiogho, Denny, Schwalbe, & Lowe, 2003).
Chemical Synthesis and Applications
Synthetic Methodologies : Innovative synthetic methodologies have been developed for compounds bearing close structural resemblances, showcasing the importance of such chemical frameworks in synthesizing biologically active molecules. These methods often involve novel cyclization techniques or the use of specific catalysts to achieve the desired molecular architecture (Clark, Dell, Ellard, Hunt, & McDonagh, 1999).
Polymeric Materials : Research into the synthesis of aromatic polyamides and polyimides based on similar biphenyl and phenyl compounds demonstrates the potential for creating high-performance materials with excellent thermal and chemical stability. These materials find applications in electronics, aerospace, and other high-tech industries due to their unique properties (Yang & Lin, 1995).
Properties
IUPAC Name |
3-(2-bromo-4,6-dimethoxyphenyl)-2-cyano-N-(3-methylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17BrN2O3/c1-12-5-4-6-14(7-12)22-19(23)13(11-21)8-16-17(20)9-15(24-2)10-18(16)25-3/h4-10H,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOGCKDQBHTYSGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C(=CC2=C(C=C(C=C2Br)OC)OC)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.